Cas no 4923-84-6 (tert-butylphosphonic acid)

• Product Name: tert-butylphosphonic acid
• CAS No: 4923-84-6
• MF: C₄H₁₁O₃P
• MW: 138.102102518082
• MDL: MFCD00012296
• CID: 932276
• PubChem ID: 24858447
• Update Time: 2025-08-04

tert-butylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• tert-butylphosphonic acid
• BP-30044
• DB-051614
• TERT-BUTYLPHOSPHONICACID
• 4923-84-6
• DTXSID50871106
• AKOS005258101
• SCHEMBL335957
• OGDSVONAYZTTDA-UHFFFAOYSA-N
• GEO-00627
• Phosphonic acid, (1,1-dimethylethyl)-
• t-butylphosphonic acid
• MFCD00012296
• NSC-222650
• tert-Butylphosphonic acid, 98%
• BBL102921
• NSC222650
• STL556730
• G77363

• MDL： MFCD00012296
• Inchi： 1S/C4H11O3P/c1-4(2,3)8(5,6)7/h1-3H3,(H2,5,6,7)
• InChI Key： OGDSVONAYZTTDA-UHFFFAOYSA-N
• SMILES： P(C(C)(C)C)(=O)(O)O

Computed Properties

• Exact Mass: 138.04500
• Monoisotopic Mass: 138.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.083 (estimate)
• Melting Point: 187-189 °C (lit.)
• PSA: 67.34000
• LogP: 0.96260
• Solubility: Not determined

tert-butylphosphonic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III

Additional information on tert-butylphosphonic acid

Ter-butylphosphonic Acid (CAS No. 4923-84-6): A Comprehensive Overview

Ter-butylphosphonic acid (also known as tert-butylphosphonic acid) is a versatile organic compound with the CAS registry number 4923-84-6. This compound, with the molecular formula C₄H₉PO₃H, belongs to the class of phosphonic acids and has gained significant attention in various fields due to its unique chemical properties and wide-ranging applications. In this article, we will delve into its structure, properties, applications, and recent advancements in research.

The structure of ter-butylphosphonic acid consists of a phosphorus atom bonded to three oxygen atoms, one of which is part of a hydroxyl group (-OH), and the other two are double-bonded to phosphorus. The tert-butyl group (-C(CH₃)₃) attached to the phosphorus atom contributes to the compound's stability and reactivity. This structure makes it highly effective in various chemical reactions, particularly in the synthesis of organophosphorus compounds.

One of the most notable applications of ter-butylphosphonic acid is in the field of agriculture. It is widely used as a precursor in the synthesis of herbicides and pesticides. Recent studies have highlighted its role in enhancing crop yields by improving soil fertility and protecting plants from harmful pests. For instance, researchers have developed new formulations incorporating ter-butylphosphonic acid that exhibit enhanced bioavailability and reduced environmental impact compared to traditional pesticides.

In addition to its agricultural applications, ter-butylphosphonic acid has found significant use in materials science. It serves as a key intermediate in the production of high-performance polymers and composites. Its ability to act as a coupling agent between organic and inorganic materials has led to its incorporation into advanced materials used in aerospace, automotive industries, and electronics. Recent advancements have focused on utilizing ter-butylphosphonic acid to create self-healing materials, which can repair minor damages without external intervention.

The chemical properties of ter-butylphosphonic acid also make it valuable in pharmaceutical research. It has been employed as a building block in the synthesis of bioactive compounds with potential therapeutic applications. For example, studies have shown that derivatives of ter-butylphosphonic acid exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

From an environmental perspective, ter-butylphosphonic acid has been studied for its role in pollution control. Researchers have explored its potential as a catalyst in the degradation of organic pollutants, such as dyes and pharmaceutical residues, in wastewater treatment systems. The ability of ter-butylphosphonic acid to facilitate enzymatic reactions under mild conditions has opened new avenues for sustainable environmental remediation techniques.

In conclusion, ter-butylphosphonic acid (CAS No. 4923-84-6) is a multifaceted compound with applications spanning agriculture, materials science, pharmaceuticals, and environmental chemistry. Its unique chemical structure and versatile reactivity continue to drive innovative research and development across various industries. As scientists uncover new uses for this compound, it is poised to play an even more critical role in addressing global challenges related to food security, material innovation, and environmental sustainability.